Cas no 33575-83-6 (2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole
• CAS No: 33575-83-6
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD00466332
• CID: 316266
• PubChem ID: 314941
• Update Time: 2025-06-13

2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole
• 1,3,4-Oxadiazole,2-(chloromethyl)-5-phenyl-
• 2-Chloromethyl-5-phenyl-[1,3,4]oxadiazole
• HMS2612K16
• FT-0660709
• MFCD00466332
• 1,3,4-Oxadiazole, 2-(chloromethyl)-5-phenyl-
• CHEMBL1610614
• 9Y-0814
• A875243
• BDBM73499
• F1721-0007
• Enamine_005035
• NSC 235938
• 33575-83-6
• cid_314941
• BB 0217621
• 2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole, AldrichCPR
• NSC235938
• EN300-04650
• DTXSID20311024
• 2-Chloromethyl-5-phenyl-1,3,4-oxadiazole
• J-506308
• AB06266
• SMR000175986
• SCHEMBL485159
• HMS1408E19
• IDI1_007622
• MLS000564019
• NSC-235938
• AKOS000113679
• STK728641
• ALBB-023191
• DB-029172

• MDL： MFCD00466332
• Inchi： 1S/C9H7ClN2O/c10-6-8-11-12-9(13-8)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： AGLNTFQAHIRTFA-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Density: 1.283
• Melting Point: 119.3 °C
• Boiling Point: 316.9°C at 760 mmHg
• Flash Point: 145.5°C
• Refractive Index: 1.56
• PSA: 38.92000
• LogP: 2.47540

2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338;P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole

Comprehensive Overview of 2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole (CAS No. 33575-83-6)

2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole (CAS No. 33575-83-6) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3,4-oxadiazole core with a chloromethyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel antimicrobial agents and anticancer compounds. The compound's reactivity and stability under various conditions have also made it a subject of interest in material science and catalysis.

One of the most frequently asked questions about 2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole is its role in medicinal chemistry. Recent studies highlight its potential as a scaffold for designing enzyme inhibitors, particularly targeting kinases and proteases. This aligns with the growing demand for targeted therapies in treating complex diseases. Additionally, its electrophilic properties enable facile functionalization, making it a preferred choice for structure-activity relationship (SAR) studies.

In the context of green chemistry, 33575-83-6 has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production using microwave-assisted reactions and biocatalysis to reduce environmental impact. This resonates with the global shift toward eco-friendly manufacturing processes. Furthermore, its low toxicity profile in preliminary assays has sparked interest in its use for crop protection formulations, addressing the need for safer agrochemicals.

The compound's spectroscopic properties (e.g., NMR, IR) and crystallographic data are well-documented, facilitating its identification and purity assessment. Analytical techniques like HPLC and LC-MS are commonly employed for quality control, ensuring reproducibility in research. These details are critical for laboratories focusing on high-throughput screening or combinatorial chemistry.

Another trending topic is the integration of AI-driven drug design with heterocyclic compounds like 2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole. Computational models predict its binding affinities to biological targets, accelerating hit-to-lead optimization. This synergy between cheminformatics and experimental validation exemplifies modern drug discovery pipelines.

From a commercial perspective, the demand for 33575-83-6 is rising due to its applicability in custom synthesis and contract research organizations (CROs). Suppliers emphasize GMP-grade availability to meet regulatory standards, catering to pharmaceutical developers and academic institutions alike. Storage recommendations typically include anhydrous conditions to preserve its reactivity.

In summary, 2-(Chloromethyl)-5-phenyl-1,3,4-oxadiazole (CAS No. 33575-83-6) bridges multiple disciplines, from precision medicine to sustainable chemistry. Its adaptability and evolving applications position it as a compound of enduring relevance in scientific innovation.